3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate, also known as CPP, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. CPP has been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.
Mechanism of Action
3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate is a potent inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting acetylcholinesterase, 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate increases the levels of acetylcholine in the brain, which can lead to improved cognitive function. 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate has also been shown to have neuroprotective effects, which may be due to its ability to reduce oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate has been shown to improve cognitive function in animal models of Alzheimer's disease and other neurological disorders. It has also been shown to have neuroprotective effects, reducing oxidative stress and inflammation in the brain. In addition, 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate has been shown to have anti-inflammatory effects in peripheral tissues, which may have implications for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate in lab experiments is its potency as an acetylcholinesterase inhibitor. This allows researchers to study the effects of acetylcholine on cognitive function and other physiological processes. However, 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate can also have off-target effects on other enzymes and receptors, which may complicate the interpretation of experimental results. In addition, 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate has limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate. One area of interest is the development of more potent and selective acetylcholinesterase inhibitors based on the structure of 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate. Another area of interest is the investigation of the neuroprotective and anti-inflammatory effects of 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate in animal models of neurological and inflammatory diseases. Finally, the potential therapeutic applications of 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders warrant further investigation.
Synthesis Methods
3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate can be synthesized using various methods, including the reaction of 4-chlorophenyl isocyanate with 3-pyrrolidinone. The reaction is typically carried out in the presence of a catalyst, such as triethylamine or pyridine, in an organic solvent, such as dichloromethane or toluene. The resulting product is purified using column chromatography or recrystallization.
Scientific Research Applications
3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate has been extensively studied for its potential applications in scientific research. It has been used as a tool to investigate the role of acetylcholine in the nervous system, as well as to study the effects of acetylcholinesterase inhibitors on cognitive function. 3-(2-oxo-1-pyrrolidinyl)phenyl (4-chlorophenyl)carbamate has also been studied for its potential therapeutic applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.
properties
IUPAC Name |
[3-(2-oxopyrrolidin-1-yl)phenyl] N-(4-chlorophenyl)carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN2O3/c18-12-6-8-13(9-7-12)19-17(22)23-15-4-1-3-14(11-15)20-10-2-5-16(20)21/h1,3-4,6-9,11H,2,5,10H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSOMDGBDLFNSND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C2=CC(=CC=C2)OC(=O)NC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.